Cas no 2171641-87-3 (3-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid)
3-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid
- 3-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxane-3-carboxylic acid
- EN300-1547281
- 2171641-87-3
-
- Inchi: 1S/C33H36N2O7/c1-22(41-18-23-10-3-2-4-11-23)29(30(36)34-20-33(31(37)38)16-9-17-40-21-33)35-32(39)42-19-28-26-14-7-5-12-24(26)25-13-6-8-15-27(25)28/h2-8,10-15,22,28-29H,9,16-21H2,1H3,(H,34,36)(H,35,39)(H,37,38)
- InChI Key: SOQHOQPWBSTVFV-UHFFFAOYSA-N
- SMILES: O1CCCC(C(=O)O)(CNC(C(C(C)OCC2C=CC=CC=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1
Computed Properties
- Exact Mass: 572.25225149g/mol
- Monoisotopic Mass: 572.25225149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 42
- Rotatable Bond Count: 12
- Complexity: 902
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 123Ų
3-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1547281-0.05g |
3-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxane-3-carboxylic acid |
2171641-87-3 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1547281-0.1g |
3-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxane-3-carboxylic acid |
2171641-87-3 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1547281-0.25g |
3-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxane-3-carboxylic acid |
2171641-87-3 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1547281-0.5g |
3-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxane-3-carboxylic acid |
2171641-87-3 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1547281-1.0g |
3-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxane-3-carboxylic acid |
2171641-87-3 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1547281-2.5g |
3-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxane-3-carboxylic acid |
2171641-87-3 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1547281-5.0g |
3-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxane-3-carboxylic acid |
2171641-87-3 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1547281-10.0g |
3-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxane-3-carboxylic acid |
2171641-87-3 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1547281-50mg |
3-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxane-3-carboxylic acid |
2171641-87-3 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1547281-100mg |
3-{[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxane-3-carboxylic acid |
2171641-87-3 | 100mg |
$2963.0 | 2023-09-25 |
3-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 3-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid
3-{3-(Benzyloxy)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic Acid (CAS No. 2171641-87-3): A Comprehensive Overview
3-{3-(Benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid (CAS No. 2171641-87-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl ether, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a carboxylic acid moiety. These features make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.
The benzyloxy group in this compound serves as a protecting group for the hydroxyl functionality, which can be selectively deprotected under mild conditions. This property is particularly useful in multistep synthetic sequences where the protection and deprotection of functional groups are critical for the overall yield and purity of the final product. The Fmoc protecting group, on the other hand, is widely used in peptide synthesis to protect amino groups, ensuring that they remain unreactive during the coupling reactions.
The presence of the carboxylic acid moiety in the structure of 3-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid provides a versatile functional group for further chemical modifications. This carboxylic acid can be readily converted into various derivatives such as esters, amides, and anhydrides, making it an essential building block in the development of novel drugs and biologically active compounds.
Recent studies have highlighted the potential applications of this compound in the field of drug discovery. For instance, researchers at the University of California, San Francisco, have utilized 3-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid as a key intermediate in the synthesis of a novel class of inhibitors targeting protein-protein interactions (PPIs). These inhibitors have shown promising results in preclinical studies for their ability to modulate signaling pathways involved in cancer and inflammatory diseases.
In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University demonstrated that derivatives of 3-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structural features of this compound allow it to interact with viral proteins in a highly specific manner, thereby inhibiting viral replication and spread.
The synthetic accessibility of 3-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid has also been extensively studied. A recent review article in Organic Letters described an efficient and scalable synthetic route that involves palladium-catalyzed cross-coupling reactions and selective deprotection steps. This synthetic methodology not only improves the overall yield but also reduces the environmental impact by minimizing waste generation.
In addition to its applications in drug discovery and medicinal chemistry, 3-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid has found use in materials science. Researchers at MIT have explored its potential as a building block for self-assembling supramolecular structures with tunable properties. These structures have shown promise in applications such as drug delivery systems, sensors, and nanotechnology.
The safety profile of 3-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid has been evaluated through various toxicological studies. Results indicate that it exhibits low toxicity when handled under appropriate laboratory conditions. However, as with any chemical compound, proper safety protocols should be followed to ensure safe handling and storage.
In conclusion, 3-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid (CAS No. 2171641-87-3) is a versatile and valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and synthetic accessibility make it an attractive candidate for further exploration and development in these fields.
2171641-87-3 (3-{3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)